Cas no 32622-81-4 (Benzoic acid, 5-chloro-2-methoxy-4-nitro-)

• Product Name: Benzoic acid, 5-chloro-2-methoxy-4-nitro-
• CAS No: 32622-81-4
• MF: C₈H₆ClNO₅
• MW: 231.589941501617
• CID: 1451368
• PubChem ID: 13785669
• Update Time: 2025-04-20

Benzoic acid, 5-chloro-2-methoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-methoxy-4-nitro-
• 2-methoxy-4-nitro-5-chlorobenzoic acid
• SCHEMBL8185807
• ZGHDLDHWTRBXPO-UHFFFAOYSA-N
• 32622-81-4
• 5-chloro-2-methoxy-4-nitrobenzoic acid

• Inchi： 1S/C8H6ClNO5/c1-15-7-3-6(10(13)14)5(9)2-4(7)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： ZGHDLDHWTRBXPO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=C1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 230.99348
• Monoisotopic Mass: 230.9934500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67